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Compound of Interest

Compound Name: SOLVENT YELLOW 83

cat. No.: B1172513

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Yellow 83, identified by the CAS number 12239-75-7, is a solvent-soluble metal
complex dye.[1] It belongs to the single azo class of dyes and is commercially known by trade
names such as Savinyl Yellow RLSN.[1] This technical guide provides a summary of the
publicly available information on Solvent Yellow 83, focusing on its chemical and physical
properties, and its current applications. It is important to note that while this document aims to
be a comprehensive resource, detailed experimental protocols for its synthesis, specific
analytical characterization, and data on its biological activity or relevance in drug development
are not readily available in the public domain.

Chemical and Physical Properties

The fundamental physicochemical properties of Solvent Yellow 83 are summarized in the
table below. This data has been aggregated from various chemical supplier technical data
sheets.
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Property Value Reference(s)
CAS Number 12239-75-7 [1]
Chemical Class Metal Complex, Single Azo 2]
Dye
Molecular Formula C16H23N502
Molecular Weight 317.393 g/mol
Appearance Yellow Powder [3]
Density 1.40 g/cm3 [1]
Light Fastness 7-8 [1]
Solubility Data
Solvent Solubility Reference(s)
Acetone 250 g/L [3]
Methyl Ethyl Ketone 450 g/L [3]
Butyl Cellosolve 350 g/L [3]
Diacetone Alcohol 500 g/L [3]

Applications

The primary industrial applications of Solvent Yellow 83 are in the coloration of various

materials, owing to its good solubility in organic solvents and notable light fastness.[1][4]

Key Application Areas:

 Inks: Used in the formulation of printing inks and special inks.[1]

o Coatings: Incorporated into industrial paints and leather finishes.[1]

» Stains: Utilized as a colorant in wood stains.[1][4]
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e Plastics: While less common than pigments, it can be used in certain plastic applications.

Experimental Protocols

A comprehensive search of scientific literature and patent databases did not yield specific,
detailed experimental protocols for the synthesis of C.I. Solvent Yellow 83. The available
information often leads to the synthesis of Pigment Yellow 83, a chemically distinct substance
with a different CAS number (5567-15-7).

Similarly, detailed analytical protocols for the qualitative and quantitative analysis of Solvent
Yellow 83, including spectroscopic data (NMR, IR, UV-Vis), are not publicly available. General
analytical methods for metal complex azo dyes, such as high-performance liquid
chromatography (HPLC) and mass spectrometry, could potentially be adapted for its analysis.

Relevance to Drug Development and Biological
Activity

There is no readily available information in scientific databases or literature to suggest that
Solvent Yellow 83 has been investigated for any applications in drug development.
Furthermore, no studies on its biological activity, mechanism of action, or interaction with any
signaling pathways have been found in the public domain. Therefore, its potential as a
therapeutic agent or a biological tool remains unexplored.

Logical Relationships and Workflows

Due to the lack of information on its synthesis, biological activity, or specific analytical
workflows, no diagrams can be generated at this time. A hypothetical workflow for its
characterization would follow standard analytical chemistry principles.

Disclaimer: This document is intended for informational purposes only and is based on publicly
available data. The absence of detailed experimental protocols and biological data highlights a
significant gap in the scientific literature for this specific compound. Researchers interested in
Solvent Yellow 83 are encouraged to perform their own experimental validation and
characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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